Cas no 72101-53-2 (3-Butoxy-4-nitrobenzoic Acid)

3-Butoxy-4-nitrobenzoic Acid Properties

Names and Identifiers

• Benzoic acid,3-butoxy-4-nitro-
• 3-BUTOXY-4-NITROBENZOIC ACID
• Butoxy nitrobenzoic acid
• 1-Butoxy-3-oxocyclohex-2-ene
• 2-Cyclohexen-1-one,3-butoxy-
• 3-butanoxycyclohex-2-en-1-one
• 3-butoxy-2-cyclohexenone
• 3-Butoxy-4-nitro-benzoesaeure
• 3-butoxy-4-nitro-benzoic acid
• 3-Butoxy-cyclohex-2-enon
• 3-butoxy-cyclohex-2-enone
• 3-n-butoxy-2-cyclohexen-1-one
• 3-n-Butoxy-4-nitrobenzoic acid
• AC1L39I9
• AC1Q6CN9
• CTK4D1941
• +Expand

• InChIKey： RITZSLUFIIRTTQ-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H13NO5/c1-2-3-6-17-10-7-8(11(13)14)4-5-9(10)12(15)16/h4-5,7H,2-3,6H2,1H3,(H,13,14)
• SMILES： CCCCOC1=C(C=CC(=C1)C(=O)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 239.07939
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 6
• Monoisotopic Mass: 239.079
• Heavy Atom Count: 17
• Complexity: 276
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3
• Topological Polar Surface Area: 92.4A^2

Experimental Properties

• LogP: 2.99510
• PSA: 89.67
• Refractive Index: 1.557
• Boiling Point: 422.4°C at 760 mmHg
• Flash Point: 209.3°C
• Density: 1.277